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Compound of Interest

Compound Name: 2,3-Dimethoxythiobenzamide

Cat. No.: B137389

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 2,3-
Dimethoxythiobenzamide. An extensive search of scientific literature and chemical databases
reveals a significant scarcity of in-depth information regarding the discovery, history, specific
biological activities, and mechanisms of action for this particular compound. While its chemical
structure is known and it is available from commercial suppliers, dedicated research
publications detailing its synthesis, biological evaluation, or therapeutic potential are not readily
available in the public domain.

This document serves to summarize the available information and provide a general context
based on related compounds.

Chemical Identity and Properties

Basic chemical information for 2,3-Dimethoxythiobenzamide has been compiled from
chemical supplier databases and PubChem.
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Property Value Source

CAS Number 145736-64-7 [LI[21031[41[5]

Molecular Formula CoH11NO2S [1][5]

Molecular Weight 197.25 g/mol [2][5]
Benzenecarbothioamide, 2,3-

Synonyms ) [2]
dimethoxy-

Physical Form Powder [5]

) >98.0% (commercially

Purity _ [5]

available)

QQBGVGAHINKAFG-
INChl Key [1][5]
UHFFFAOYSA-N

COC1=CC=CC(=C10C)C(=S)
SMILES N [1]

Note: No experimental data on melting point, boiling point, or solubility were found in the
searched literature.

Discovery and History

There is no available information in the reviewed literature detailing the specific discovery or
historical development of 2,3-Dimethoxythiobenzamide. The broader class of benzamides
and thioamides, however, has a rich history in medicinal chemistry. Benzamide derivatives
were first recognized for their therapeutic potential in the mid-20th century, leading to the
development of antipsychotic drugs.[6] The thioamide group, an isostere of the amide group,
has since been incorporated into a wide range of therapeutic agents, including anticancer,
antimicrobial, and antiviral compounds.[7][8] Thioamides are valued in drug design for their
unique chemical properties that can influence a molecule's potency, selectivity, and
pharmacokinetic profile.[3]

Synthesis and Experimental Protocols
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While no specific, detailed experimental protocol for the synthesis of 2,3-
Dimethoxythiobenzamide was found, a plausible synthetic route can be inferred from general
organic chemistry principles and published methods for analogous compounds. A common
method for the synthesis of thioamides is the thionation of the corresponding amide.

Hypothetical Synthetic Workflow

A potential synthetic pathway could start from the commercially available 2,3-
dimethoxybenzaldehyde.

Caption: Hypothetical synthesis of 2,3-Dimethoxythiobenzamide.
Detailed Steps:

o Oxidation of 2,3-Dimethoxybenzaldehyde: The starting aldehyde can be oxidized to the
corresponding carboxylic acid, 2,3-dimethoxybenzoic acid, using a suitable oxidizing agent
like potassium permanganate (KMnOa) or Jones reagent. The synthesis of 2,3-
dimethoxybenzaldehyde itself is documented.[9][10][11]

e Amidation of 2,3-Dimethoxybenzoic Acid: The resulting carboxylic acid can be converted to
the amide, 2,3-dimethoxybenzamide. This is typically achieved by first converting the
carboxylic acid to an acid chloride using a reagent like thionyl chloride (SOCIz) or oxalyl
chloride, followed by reaction with ammonia (NHs).

o Thionation of 2,3-Dimethoxybenzamide: The final step would involve the thionation of the
amide to the desired thioamide. Lawesson's reagent is a common and effective reagent for
this transformation. The reaction is typically carried out in an anhydrous solvent such as
toluene or tetrahydrofuran (THF) with heating.

Note: This proposed synthesis is based on established chemical transformations and has not
been experimentally verified for this specific compound based on the available literature.

Biological Activity and Signaling Pathways

No specific biological activity, quantitative data (such as ICso or Ki values), or studies on the
mechanism of action for 2,3-Dimethoxythiobenzamide have been reported in the scientific
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literature reviewed. Therefore, no data tables or signaling pathway diagrams can be generated
at this time.

For context, the broader class of thiobenzamide derivatives has been investigated for a variety
of biological activities, including hepatotoxicity and as potential therapeutic agents.[12] The
benzamide moiety itself is a known pharmacophore that can interact with a range of biological
targets. For instance, some benzamide derivatives are known inhibitors of enzymes like IMP
dehydrogenase.[13] However, it is crucial to note that the biological activity of a compound is
highly dependent on its specific substitution pattern, and extrapolating activities from related
compounds to 2,3-Dimethoxythiobenzamide would be purely speculative without
experimental evidence.

Conclusion

2,3-Dimethoxythiobenzamide is a known chemical entity that is commercially available.
However, there is a notable absence of published research detailing its discovery, synthesis,
and biological properties. For researchers and drug development professionals, this compound
represents an unexplored area of chemical space. Future research would be required to
elucidate its synthetic accessibility, physicochemical properties, and potential biological
activities. Such studies would be foundational to understanding if 2,3-
Dimethoxythiobenzamide or its derivatives hold any promise as pharmacological agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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